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Compound of Interest

Tert-butyl (piperidin-4-
Compound Name:
ylmethyl)carbamate

Cat. No.: B139092

An Application and Safety Guide: Tert-butyl (piperidin-4-ylmethyl)carbamate for Advanced
Synthesis

Prepared for: Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide to the safe handling, storage, and application
of tert-butyl (piperidin-4-ylmethyl)carbamate. As a bifunctional building block, this compound
is of significant interest in medicinal chemistry and organic synthesis, primarily due to its
piperidine core, a common scaffold in pharmacologically active molecules, and its strategically
placed Boc-protected amine.[1][2] This guide moves beyond a standard Material Safety Data
Sheet (MSDS) to offer practical, field-tested protocols and explain the rationale behind key
procedural steps.

Compound Identification and Physicochemical
Properties

Tert-butyl (piperidin-4-yImethyl)carbamate is a key intermediate where the primary exocyclic
amine is protected by a tert-butyloxycarbonyl (Boc) group, leaving the secondary amine of the
piperidine ring available for nucleophilic reactions. This structural feature is central to its utility
in multi-step synthetic routes.
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Property Value Source(s)

tert-butyl N-(piperidin-4-
IUPAC Name [3]
ylmethyl)carbamate

CAS Number 135632-53-0 [31[4]
Molecular Formula C11H22N202 [31[5]
Molecular Weight 214.30 g/mol [3]

SMILES cc© [31[4]

(C)OC(=O)NCC1CCNCC1

White to yellow solid or semi-
Appearance i [6]
soli

306.014 °C at 760 mmHg

Boiling Point ) [7]
(Predicted)

Density 0.978 g/cm?3 (Predicted) [7]
Room temperature, under inert

Storage Temperature [6][7]
atmosphere

Material Safety and Hazard Synopsis

While not classified as acutely toxic, tert-butyl (piperidin-4-ylmethyl)carbamate requires
careful handling due to its irritant properties. The information below is a synthesis of data from
multiple safety data sheets.

GHS Hazard Classification
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Hazard Hazard Signal ]
Category Pictogram Source(s)

Class Statement Word
H315: GHSO07

Skin Irritation 2 Causes skin Warning (Exclamation [3181I9]
irritation Mark)
H319:

GHSO07
o Causes ] ]

Eye Irritation 2A ) Warning (Exclamation [31[81I9]
serious eye
S Mark)
irritation
H335: May

STOT - GHSO07

, cause _ _

Single 3 ) Warning (Exclamation [61[81I9]
respiratory

Exposure S Mark)
irritation

STOT = Specific Target Organ Toxicity

First Aid Measures

In case of exposure, follow these immediate procedures:

 Inhalation: Remove the person to fresh air and keep them comfortable for breathing.[8][10] If
you feel unwell, call a POISON CENTER or doctor.[10]

o Skin Contact: Take off immediately all contaminated clothing.[10] Wash the affected area
with plenty of soap and water.[11] If skin irritation occurs, seek medical advice.[8][10]

o Eye Contact: Rinse cautiously with water for several minutes.[8][10] Remove contact lenses,
if present and easy to do, and continue rinsing.[8][10] If eye irritation persists, get medical
advice.[8][10]

¢ Ingestion: Rinse mouth with water.[11] Do NOT induce vomiting.[12] Call a POISON
CENTER or doctor if you feel unwell.[10]

Fire-Fighting and Accidental Release Measures
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Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide, as appropriate for the surrounding fire.[11]

Hazards from Combustion: Thermal decomposition may produce irritating gases and toxic
fumes, including carbon oxides and nitrogen oxides (NOX).[8]

Accidental Release: Evacuate personnel from the area.[11] Wear appropriate personal
protective equipment (PPE).[8] Absorb spills with an inert material (e.g., sand, earth) and
place in a suitable container for chemical waste disposal.[10] Ensure adequate ventilation.[8]

Protocols for Safe Handling, Storage, and Disposal

Adherence to strict laboratory protocols is essential for user safety and maintaining the integrity

of the compound.

Engineering Controls and Personal Protective
Equipment (PPE)

Engineering Controls: Always handle this compound in a well-ventilated area, preferably
within a certified chemical fume hood.[13] Eyewash stations and safety showers must be
readily accessible.[10][13]

Eye/Face Protection: Wear chemical safety goggles or a face shield conforming to EN166 or
OSHA 29 CFR 1910.133 standards.[14]

Skin Protection: Wear nitrile rubber gloves and a lab coat or long-sleeved clothing to prevent
skin contact.[14]

Respiratory Protection: If dust is generated or ventilation is inadequate, use a NIOSH/MSHA-
approved respirator.[14]

Hygiene: Wash hands thoroughly after handling.[13] Do not eat, drink, or smoke in the
laboratory.[15]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Tert-butyl (piperidin-4-ylmethyl)carbamate material
safety data sheet (MSDS)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b139092#tert-butyl-piperidin-4-ylmethyl-carbamate-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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